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Compound of Interest

Compound Name:
8-aminopyrene-1,3,6-trisulfonic

Acid

Cat. No.: B1230541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(3-Aminopropyl)triethoxysilane (APTS) is a versatile organosilane compound widely utilized in

surface modification, bioconjugation, and as a coupling agent in the development of advanced

materials and drug delivery systems. A thorough understanding of its solubility in both aqueous

and organic media is paramount for its effective application. This technical guide provides an

in-depth analysis of the solubility of APTS, including quantitative data, experimental

considerations, and the critical role of hydrolysis and condensation in aqueous environments.

Solubility in Aqueous Solutions: A Dynamic Process
The interaction of APTS with water is not a simple dissolution but a dynamic process involving

rapid hydrolysis and subsequent condensation. Upon contact with water, the ethoxy groups of

the APTS molecule are hydrolyzed to form silanol groups. These silanol groups are highly

reactive and can then condense with other silanol groups to form siloxane bonds, leading to the

formation of oligomers and eventually a cross-linked polysiloxane network.

This hydrolytic instability means that while APTS is initially miscible with water, its long-term

solubility is limited by these condensation reactions. The rate of hydrolysis and condensation is

significantly influenced by the pH of the aqueous solution.
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Key Observations:

Initial High Solubility: APTS is initially highly soluble in water, with some sources estimating

its solubility to be as high as 1,000,000 mg/L, indicating miscibility. However, this value

represents the initial state before significant hydrolysis and condensation occur.

Hydrolytic Instability: Multiple sources emphasize that APTS is hydrolytically unstable and

reacts with water.[1][2] This reaction leads to the formation of ethanol and silanetriols.

pH Dependence: The rate of hydrolysis of alkoxysilanes is catalyzed by both acids and

bases. Generally, hydrolysis is faster at acidic or alkaline pH compared to neutral pH.[3][4]

Condensation of the resulting silanols is also pH-dependent.

The Hydrolysis and Condensation Pathway
The reaction of APTS in water can be visualized as a two-step process: hydrolysis followed by

condensation. The following diagram illustrates this pathway.
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Figure 1: APTS Hydrolysis and Condensation Pathway.

Solubility in Organic Solvents
In contrast to its reactive nature in water, APTS exhibits good solubility in a range of common

organic solvents. This is attributed to its molecular structure, which contains both a polar amino

group and nonpolar alkyl and ethoxy groups, allowing for favorable interactions with various

solvent types.

Quantitative Solubility Data:
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Solvent
Molar Mass (
g/mol )

Polarity Index Solubility Reference(s)

Water 18.02 10.2
Reacts (initially

miscible)
[1][2]

Ethanol 46.07 4.3 Miscible [5]

Methanol 32.04 5.1 Soluble [6]

Acetone 58.08 5.1 Miscible [5]

Toluene 92.14 2.4 Miscible [5]

Chloroform 119.38 4.1 Miscible [5]

Dimethyl

Sulfoxide

(DMSO)

78.13 7.2 44 mg/mL [7]

Qualitative Solubility Observations:

Multiple chemical suppliers and technical data sheets confirm that APTS is miscible with

toluene, acetone, chloroform, and ethanol.[5] It is also described as soluble in alcohols.[6]

Experimental Protocol for Solubility Determination
Determining the precise solubility of a reactive compound like APTS requires careful

consideration of its sensitivity to moisture. The following is a recommended protocol for

assessing the solubility of APTS in organic solvents.

Objective:
To determine the solubility of (3-Aminopropyl)triethoxysilane (APTS) in a given organic solvent

at a specified temperature (e.g., 25 °C).

Materials:
(3-Aminopropyl)triethoxysilane (APTS), high purity

Anhydrous organic solvent of interest
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Inert gas (e.g., nitrogen or argon)

Sealed vials with septa

Magnetic stirrer and stir bars

Syringes and needles

Analytical balance

Centrifuge (optional)

Spectrophotometer or other analytical instrument for quantification (optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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